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A Historical Overview: From Bleaching Textiles to
Saving Lives

The journey of calcium hypochlorite from an industrial bleaching agent to a cornerstone of
public health disinfection is a testament to scientific inquiry and observation. Its story begins in
the late 18th century, amidst the backdrop of the Industrial Revolution.

Scottish chemist Charles Tennant, in collaboration with Charles Macintosh, developed an
industrial process for manufacturing a stable bleaching powder.[1][2][3][4][5] In 1799, Tennant
was granted a patent for his method of reacting chlorine gas with dry slaked lime (calcium
hydroxide) to produce what became commercially known as "chloride of lime" or bleaching
powder.[2][3][5][6] This invention revolutionized the textile industry by dramatically shortening
the time required for bleaching cloth.[4]

While its initial application was industrial, the disinfectant properties of hypochlorite solutions
soon came to light. The French chemist and pharmacist, Antoine Germain Labarrague, was a
pivotal figure in this transition. In the 1820s, Labarraque began investigating the use of
hypochlorite solutions, including those of calcium and sodium, for disinfection and
deodorization.[7][8] His work in disinfecting animal gut processing facilities, morgues, and
treating gangrenous wounds laid the empirical groundwork for the use of chlorine-based

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b12041100?utm_src=pdf-interest
https://ecoloxtech.com/blogs/news/understanding-hypochlorous-acid-a-comprehensive-guide
https://www.gracesguide.co.uk/Charles_Tennant_(1768-1838)
https://www.chemeurope.com/en/encyclopedia/Charles_Tennant.html
http://www.rampantscotland.com/inventors/inventions_bleaching.htm
https://grokipedia.com/page/Charles_Tennant
https://www.gracesguide.co.uk/Charles_Tennant_(1768-1838)
https://www.chemeurope.com/en/encyclopedia/Charles_Tennant.html
https://grokipedia.com/page/Charles_Tennant
https://en.wikipedia.org/wiki/Charles_Tennant
http://www.rampantscotland.com/inventors/inventions_bleaching.htm
https://dbpedia.org/page/Antoine_Germain_Labarraque
https://fr.wikipedia.org/wiki/Antoine_Germain_Labarraque
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12041100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

solutions in public health.[9] During the Paris cholera outbreak of 1832, large quantities of
chlorinated lime were used to disinfect the city.[9]

The mid-19th century saw a landmark application of calcium hypochlorite's disinfectant power
in a medical setting. The Hungarian physician Ignaz Semmelweis, working at the Vienna
General Hospital in 1847, observed a stark difference in the mortality rates from puerperal fever
("childbed fever") between two maternity wards.[10][11] He hypothesized that "cadaverous
particles" were being transmitted from the autopsy room to the maternity patients by the hands
of doctors and medical students.[10][11] To combat this, he instituted a mandatory
handwashing policy using a chlorinated lime (calcium hypochlorite) solution.[10][11][12][13][14]
The results were dramatic, with the mortality rate in the doctors' ward plummeting from as high
as 18% to less than 2%.[10] Semmelweis's work, though initially met with resistance, is now
recognized as a foundational moment in the history of antiseptic procedures.

The Chemistry of Disinfection: Unraveling the
Mechanism of Action

The potent antimicrobial activity of calcium hypochlorite stems from its ability to release
hypochlorous acid (HOCI) when dissolved in water.[15] Calcium hypochlorite is a salt with the
chemical formula Ca(OCl)-.

Upon dissolution in water, it dissociates into calcium ions (Ca2*) and hypochlorite ions (OCI-).
The hypochlorite ion then exists in equilibrium with hypochlorous acid, with the position of the
equilibrium being pH-dependent.

Chemical Dissociation and Equilibrium in Water
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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